Cas no 2228184-63-0 (2-methoxy-3-methyl-3-(oxan-2-yl)butanoic acid)

• Product Name: 2-methoxy-3-methyl-3-(oxan-2-yl)butanoic acid
• CAS No: 2228184-63-0
• MF: C₁₁H₂₀O₄
• MW: 216.274104118347
• CID: 5998984
• PubChem ID: 165844620
• Update Time: 2025-05-22

2-methoxy-3-methyl-3-(oxan-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-3-methyl-3-(oxan-2-yl)butanoic acid
• 2228184-63-0
• EN300-1819958

• Inchi： 1S/C11H20O4/c1-11(2,9(14-3)10(12)13)8-6-4-5-7-15-8/h8-9H,4-7H2,1-3H3,(H,12,13)
• InChI Key： NBFORODXOPBBDR-UHFFFAOYSA-N
• SMILES： O1CCCCC1C(C)(C)C(C(=O)O)OC

Computed Properties

• Exact Mass: 216.13615911g/mol
• Monoisotopic Mass: 216.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.8Ų

Additional information on 2-methoxy-3-methyl-3-(oxan-2-yl)butanoic acid

2-Methoxy-3-Methyl-3-(Oxan-2-Yl)Butanoic Acid: A Comprehensive Overview

The compound with CAS No 2228184-63-0, known as 2-methoxy-3-methyl-3-(oxan-2-yl)butanoic acid, is a versatile organic molecule that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a methoxy group, a methyl group, and an oxane (tetrahydropyran) ring attached to a butanoic acid backbone. The long-chain structure and the presence of multiple functional groups make it a valuable building block for various applications.

Recent studies have highlighted the potential of 2-methoxy-3-methyl-3-(oxan-2-yl)butanoic acid in drug development. Researchers have explored its role as a precursor for bioactive molecules, particularly in the synthesis of antibiotics and anti-inflammatory agents. The methoxy group at the second position of the butanoic acid backbone contributes to its hydrophilicity, enhancing its solubility in aqueous solutions. This property is advantageous in pharmaceutical applications where bioavailability is critical.

In addition to its pharmacological significance, this compound has been utilized in the synthesis of advanced materials. For instance, its oxane ring provides rigidity and stability to polymer chains, making it an ideal candidate for the development of high-performance polymers. Recent advancements in polymer chemistry have demonstrated that derivatives of 2-methoxy-3-methyl-3-(oxan-2-yl)butanoic acid can be employed to create biodegradable plastics with improved mechanical properties.

The synthesis of 2-methoxy-3-methyl-3-(oxan-2-yl)butanoic acid involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. Recent research has focused on optimizing these steps to improve yield and purity. For example, the use of microwave-assisted synthesis has been shown to significantly reduce reaction times while maintaining product quality.

From an environmental perspective, the compound's biodegradability has been extensively studied. Experimental data indicate that 2-methoxy-3-methyl-3-(oxan-2-yl)butanoic acid undergoes rapid degradation under aerobic conditions, making it a sustainable choice for eco-friendly chemical processes. This characteristic aligns with the growing global emphasis on green chemistry and sustainable manufacturing practices.

In conclusion, 2-methoxy-3-methyl-3-(oxan-2-yil)butanoic acid (CAS No 2228184630) is a multifaceted compound with promising applications across diverse industries. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new potentials for this compound, its role in driving innovation in pharmacology, materials science, and environmental chemistry is expected to grow significantly.